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molecular formula C12H12N2O2 B1357993 Ethyl 8-aminoquinoline-3-carboxylate CAS No. 190138-00-2

Ethyl 8-aminoquinoline-3-carboxylate

Cat. No. B1357993
CAS RN: 190138-00-2
M. Wt: 216.24 g/mol
InChI Key: FLYPPJMEMJHTTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06008230

Procedure details

A mixture of 8-amino-4-chloro-3-ethoxycarbonylquinoline (45 mg), triethylamine (0.026 ml) and 10%o palladium on carbon (15 mg) in dioxane was stirred for 7 hours at ambient temperature under 3 atmospheric pressure of hydrogen. Insoluble material was filtered off and the filtrate was concentrated in vacuo. The residue was purified by column chromatography on silica gel (ethyl acetate-dichloromethane) to give 8-amino-3-ethoxycarbonylquinoline (24.5 mg).
Name
8-amino-4-chloro-3-ethoxycarbonylquinoline
Quantity
45 mg
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
0.026 mL
Type
reactant
Reaction Step One
Name
palladium on carbon
Quantity
15 mg
Type
catalyst
Reaction Step One
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
8-amino-3-ethoxycarbonylquinoline

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:11]=1[N:10]=[CH:9][C:8]([C:12]([O:14][CH2:15][CH3:16])=[O:13])=[C:7]2Cl.C(N(CC)CC)C.[H][H]>[Pd].O1CCOCC1>[NH2:1][C:2]1[CH:3]=[CH:4][CH:5]=[C:6]2[C:11]=1[N:10]=[CH:9][C:8]([C:12]([O:14][CH2:15][CH3:16])=[O:13])=[CH:7]2

Inputs

Step One
Name
8-amino-4-chloro-3-ethoxycarbonylquinoline
Quantity
45 mg
Type
reactant
Smiles
NC=1C=CC=C2C(=C(C=NC12)C(=O)OCC)Cl
Name
triethylamine
Quantity
0.026 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
palladium on carbon
Quantity
15 mg
Type
catalyst
Smiles
[Pd]
Name
dioxane
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCOCC1
Step Two
[H][H]
Name
hydrogen
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H][H]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
Insoluble material was filtered off
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography on silica gel (ethyl acetate-dichloromethane)

Outcomes

Product
Name
8-amino-3-ethoxycarbonylquinoline
Type
product
Smiles
NC=1C=CC=C2C=C(C=NC12)C(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 24.5 mg
YIELD: CALCULATEDPERCENTYIELD 63.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.